3-Nitro-5-(trifluoromethyl)picolinic acid

• IUPAC Name: 3-nitro-5-(trifluoromethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C7H3F3N2O4/c8-7(9,10)3-1-4(12(15)16)5(6(13)14)11-2-3/h1-2H,(H,13,14)
• InChI Key: VFMOFYUJXZZVGL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1[N+](=O)[O-])C(=O)O)C(F)(F)F
• Molecular Formula: C7H3F3N2O4
• DSSTOX Substance ID: DTXSID40673515
• Molecular Weight: 236.10 g/mol
• CAS RN: 1214333-19-3

Description

3-Nitro-5-(trifluoromethyl)picolinic acid is a chemical compound with the molecular formula C7H3F3N2O4. It is a derivative of picolinic acid, which is a monocarboxylic derivative of pyridine. The compound is an emerging compound with potential applications in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of 3-Nitro-5-(trifluoromethyl)picolinic acid consists of a picolinic acid core with a nitro group (-NO2) and a trifluoromethyl group (-CF3) attached to the aromatic ring. The exact positions of these substituents on the ring can be determined by NMR spectroscopy and other analytical techniques.

Scientific Research Applications

• Agrochemical and Pharmaceutical Industries

  • Summary of Application : Trifluoromethylpyridines (TFMP) and its derivatives, including “3-Nitro-5-(trifluoromethyl)picolinic acid”, are used in the agrochemical and pharmaceutical industries. The major use of TFMP derivatives is in the protection of crops from pests.
  • Results or Outcomes : More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Additionally, five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials.

• Synthetic Auxin Herbicides

  • Summary of Application : Picolinic acid and picolinate compounds, which include “3-Nitro-5-(trifluoromethyl)picolinic acid”, are a remarkable class of synthetic auxin herbicides.
  • Methods of Application : These compounds were designed and synthesized for the discovery of compounds with potent herbicidal activity. The compounds were tested for inhibitory activity against the growth of Arabidopsis thaliana roots.
  • Results or Outcomes : The IC50 value of compound V-7 was 45 times lower than that of the halauxifen-methyl commercial herbicide. Compound V-8 exhibited better post-emergence herbicidal activity than picloram at a dosage of 300 gha −1, and it was also safe for corn, wheat, and sorghum at this dosage.

• Fluorinated Building Blocks

  • Summary of Application : 5-(Trifluoromethyl)pyridine-2-carboxylic acid, a compound related to “3-Nitro-5-(trifluoromethyl)picolinic acid”, is used as a fluorinated building block.
  • Results or Outcomes : The outcomes of using this compound as a building block would depend on the specific reactions it’s used in.

• Intermediate for Synthesis of Crop-Protection Products

  • Summary of Application : Among trifluoromethylpyridine (TFMP) derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is structurally similar to “3-Nitro-5-(trifluoromethyl)picolinic acid”, is used as a chemical intermediate for the synthesis of several crop-protection products.
  • Methods of Application : Various methods of synthesizing 2,3,5-DCTF have been reported. The compound is then used in further reactions to synthesize crop-protection products.
  • Results or Outcomes : The outcomes of using this compound as an intermediate would depend on the specific crop-protection products it’s used to synthesize.

• Zwitterionic Hydrogen-Bonding Motif

  • Summary of Application : Substituted picolinic acid derivatives, such as “3-Nitro-5-(trifluoromethyl)picolinic acid”, can form a zwitterionic hydrogen-bonding motif.
  • Results or Outcomes : The outcomes of using this compound as a building block would depend on the specific reactions it’s used in.

• FDA-Approved Drugs

  • Summary of Application : Trifluoromethyl (TFM, -CF3)-group-containing drugs, which include “3-Nitro-5-(trifluoromethyl)picolinic acid”, have been approved by the FDA over the last 20 years.
  • Methods of Application : These compounds are used in the synthesis of various drugs.
  • Results or Outcomes : The review covers the detailed chemistry of 19 FDA-approved drugs in the past 20 years, which contains the TFM group as one of the pharmacophores.

Safety And Hazards

The safety data sheet for a similar compound, 3-Nitro-5-(trifluoromethyl)benzoic acid, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use only in a well-ventilated area.

Future Directions

Trifluoromethyl-containing compounds have been found in more than 50 percent of the best-selling drug molecules approved by the US Food and Drug Administration (FDA). Therefore, 3-Nitro-5-(trifluoromethyl)picolinic acid, with its trifluoromethyl group, could potentially find applications in the development of new pharmaceuticals.